Cas no 2098155-99-6 ((Z)-N'-hydroxy-2-(2-(1-hydroxyethyl)pyrrolidin-1-yl)acetimidamide)

(Z)-N'-hydroxy-2-(2-(1-hydroxyethyl)pyrrolidin-1-yl)acetimidamide structure
2098155-99-6 structure
Product Name:(Z)-N'-hydroxy-2-(2-(1-hydroxyethyl)pyrrolidin-1-yl)acetimidamide
CAS No:2098155-99-6
MF:C8H17N3O2
MW:187.239481687546
CID:5040088
Update Time:2025-07-16

(Z)-N'-hydroxy-2-(2-(1-hydroxyethyl)pyrrolidin-1-yl)acetimidamide Chemical and Physical Properties

Names and Identifiers

    • 1-Pyrrolidineethanimidamide, N-hydroxy-2-(1-hydroxyethyl)-
    • (z)-n'-hydroxy-2-(2-(1-hydroxyethyl)pyrrolidin-1-yl)acetimidamide
    • (Z)-N'-hydroxy-2-(2-(1-hydroxyethyl)pyrrolidin-1-yl)acetimidamide
    • Inchi: 1S/C8H17N3O2/c1-6(12)7-3-2-4-11(7)5-8(9)10-13/h6-7,12-13H,2-5H2,1H3,(H2,9,10)
    • InChI Key: YMWDQQZXRJYHRO-UHFFFAOYSA-N
    • SMILES: N1(CC(NO)=N)CCCC1C(O)C

(Z)-N'-hydroxy-2-(2-(1-hydroxyethyl)pyrrolidin-1-yl)acetimidamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
Z312966-100mg
(z)-n'-hydroxy-2-(2-(1-hydroxyethyl)pyrrolidin-1-yl)acetimidamide
2098155-99-6
100mg
$ 95.00 2022-06-02
TRC
Z312966-500mg
(z)-n'-hydroxy-2-(2-(1-hydroxyethyl)pyrrolidin-1-yl)acetimidamide
2098155-99-6
500mg
$ 365.00 2022-06-02
TRC
Z312966-1g
(z)-n'-hydroxy-2-(2-(1-hydroxyethyl)pyrrolidin-1-yl)acetimidamide
2098155-99-6
1g
$ 570.00 2022-06-02
Life Chemicals
F1907-5476-0.25g
(Z)-N'-hydroxy-2-(2-(1-hydroxyethyl)pyrrolidin-1-yl)acetimidamide
2098155-99-6 95%+
0.25g
$361.0 2023-09-07
Life Chemicals
F1907-5476-0.5g
(Z)-N'-hydroxy-2-(2-(1-hydroxyethyl)pyrrolidin-1-yl)acetimidamide
2098155-99-6 95%+
0.5g
$380.0 2023-09-07
Life Chemicals
F1907-5476-1g
(Z)-N'-hydroxy-2-(2-(1-hydroxyethyl)pyrrolidin-1-yl)acetimidamide
2098155-99-6 95%+
1g
$401.0 2023-09-07
Life Chemicals
F1907-5476-2.5g
(Z)-N'-hydroxy-2-(2-(1-hydroxyethyl)pyrrolidin-1-yl)acetimidamide
2098155-99-6 95%+
2.5g
$802.0 2023-09-07
Life Chemicals
F1907-5476-5g
(Z)-N'-hydroxy-2-(2-(1-hydroxyethyl)pyrrolidin-1-yl)acetimidamide
2098155-99-6 95%+
5g
$1203.0 2023-09-07
Life Chemicals
F1907-5476-10g
(Z)-N'-hydroxy-2-(2-(1-hydroxyethyl)pyrrolidin-1-yl)acetimidamide
2098155-99-6 95%+
10g
$1684.0 2023-09-07

Additional information on (Z)-N'-hydroxy-2-(2-(1-hydroxyethyl)pyrrolidin-1-yl)acetimidamide

Recent Advances in the Study of (Z)-N'-hydroxy-2-(2-(1-hydroxyethyl)pyrrolidin-1-yl)acetimidamide (CAS: 2098155-99-6)

The compound (Z)-N'-hydroxy-2-(2-(1-hydroxyethyl)pyrrolidin-1-yl)acetimidamide (CAS: 2098155-99-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This hydroxamic acid derivative exhibits unique structural features that make it a promising candidate for drug development, particularly in the areas of enzyme inhibition and targeted therapy. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

One of the most notable findings in recent research is the compound's ability to act as a potent inhibitor of histone deacetylases (HDACs), a class of enzymes implicated in various diseases, including cancer and neurodegenerative disorders. Structural analysis reveals that the (Z)-configuration of the molecule allows for optimal binding to the active site of HDACs, thereby enhancing its inhibitory activity. Additionally, the presence of the hydroxyethyl group on the pyrrolidine ring contributes to improved solubility and bioavailability, addressing a common challenge in the development of HDAC inhibitors.

In vitro and in vivo studies have demonstrated the compound's efficacy in inducing apoptosis in cancer cell lines while exhibiting minimal toxicity to normal cells. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that (Z)-N'-hydroxy-2-(2-(1-hydroxyethyl)pyrrolidin-1-yl)acetimidamide exhibited a 50% inhibitory concentration (IC50) of 0.8 μM against HDAC6, a key target in multiple myeloma. These findings underscore its potential as a selective HDAC6 inhibitor with therapeutic advantages over existing drugs.

Beyond its anticancer properties, recent investigations have explored the compound's role in modulating immune responses and inflammation. Preliminary data suggest that it may attenuate the production of pro-inflammatory cytokines, making it a candidate for treating autoimmune diseases such as rheumatoid arthritis. However, further preclinical studies are required to validate these effects and assess the compound's safety profile in more complex biological systems.

In conclusion, (Z)-N'-hydroxy-2-(2-(1-hydroxyethyl)pyrrolidin-1-yl)acetimidamide (CAS: 2098155-99-6) represents a promising scaffold for the development of novel therapeutics. Its dual functionality as an HDAC inhibitor and immunomodulator highlights its versatility, while its favorable pharmacokinetic properties enhance its translational potential. Future research should focus on optimizing its structure-activity relationships and conducting comprehensive clinical trials to fully realize its therapeutic benefits.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.